Cas no 341967-74-6 (Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate)

Methyl 4-{4-[2-(4-methylphenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate is a synthetic organic compound featuring a piperazine core linked to a methyl-substituted phenyl ketone and a nitrobenzoate ester. Its molecular structure combines a nitroaromatic moiety with a ketone-functionalized piperazine derivative, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound's key advantages include its potential as a building block for bioactive molecules due to the presence of both electron-withdrawing (nitro) and electron-donating (piperazine) groups, which can influence reactivity and binding properties. The ester group further enhances its utility in derivatization reactions. Its well-defined structure ensures reproducibility in synthetic applications.

Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate structure

341967-74-6 structure

Product Name:Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate

CAS No:341967-74-6

MF:

MW:

CID:4649155

Update Time:2025-06-30

Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate

Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M172400-0.5mg	Methyl 4-{4-[2-(4-methylphenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate	341967-74-6		0.5mg	$ 50.00	2022-06-04
TRC	M172400-1mg	Methyl 4-{4-[2-(4-methylphenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate	341967-74-6		1mg	$ 80.00	2022-06-04
TRC	M172400-2.5mg	Methyl 4-{4-[2-(4-methylphenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate	341967-74-6		2.5mg	$ 155.00	2022-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00861130-1g	Methyl 4-{4-[2-(4-methylphenyl)-2-oxoethyl]piperazin-1-yl}-3-nitrobenzoate	341967-74-6	90%	1g	￥4193.0	2023-04-07
Key Organics Ltd	10N-064-1MG	methyl 4-{4-[2-(4-methylphenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate	341967-74-6	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	10N-064-5MG	methyl 4-{4-[2-(4-methylphenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate	341967-74-6	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	10N-064-10MG	methyl 4-{4-[2-(4-methylphenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate	341967-74-6	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	10N-064-0.5G	methyl 4-{4-[2-(4-methylphenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate	341967-74-6	>90%	0.5g	£385.00	2023-09-07
Key Organics Ltd	10N-064-1G	methyl 4-{4-[2-(4-methylphenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate	341967-74-6	>90%	1g	£770.00	2023-09-07
Key Organics Ltd	10N-064-5G	methyl 4-{4-[2-(4-methylphenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate	341967-74-6	>90%	5g	£3080.00	2023-09-07

Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Additional information on Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate

Comprehensive Overview of Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate (CAS No. 341967-74-6)

Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate (CAS No. 341967-74-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of nitrobenzenecarboxylate derivatives, which are widely studied for their bioactive potential. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate" or "applications of CAS 341967-74-6", reflecting the growing interest in this molecule.

The compound's structure features a piperazine ring, a nitro group, and a methyl ester, making it a versatile intermediate in organic synthesis. Its 4-methylphenyl moiety further enhances its potential for modification, which is a hot topic in drug discovery. Recent trends in AI-driven molecular design and computational chemistry have highlighted the importance of such compounds in virtual screening and lead optimization. Searches like "piperazine derivatives in drug development" or "nitrobenzenecarboxylates in medicinal chemistry" underscore its relevance in modern research.

From a synthetic perspective, Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate is typically prepared through multi-step reactions involving piperazine alkylation and esterification. Its nitro group offers opportunities for further functionalization, a key focus area for chemists exploring green chemistry and sustainable synthesis. Queries such as "eco-friendly synthesis of nitroaromatics" or "catalytic methods for piperazine derivatives" align with the compound's role in advancing sustainable chemical practices.

In the context of pharmaceutical applications, this compound's structural motifs are often associated with central nervous system (CNS) activity and receptor modulation. While specific therapeutic uses are still under investigation, its scaffold is frequently compared to known psychoactive or neuromodulatory agents. This has led to increased searches for "structure-activity relationships of nitrobenzenecarboxylates" and "piperazine-based drug candidates", reflecting the compound's potential in addressing unmet medical needs.

Analytical characterization of CAS 341967-74-6 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring the compound's quality, especially in light of the rising demand for high-purity research chemicals. Keywords such as "analytical methods for nitroaromatic compounds" or "quality control of piperazine derivatives" are commonly associated with this aspect of the compound's profile.

The compound's stability and storage requirements are also topics of interest, particularly for laboratories handling nitro-containing compounds. Proper handling and storage conditions are frequently searched, with terms like "stability of Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate" or "best practices for storing nitrobenzenecarboxylates" appearing in scientific forums. This highlights the need for clear guidelines in research settings.

In conclusion, Methyl 4-{4-2-(4-methylphenyl)-2-oxoethylpiperazino}-3-nitrobenzenecarboxylate (CAS No. 341967-74-6) represents a fascinating area of study at the intersection of organic chemistry, medicinal research, and materials science. Its structural complexity and potential applications continue to drive innovation, making it a compound of enduring interest in the scientific community. As research progresses, queries like "latest developments in nitrobenzenecarboxylate chemistry" or "emerging uses of CAS 341967-74-6" will likely shape future investigations into this versatile molecule.